Cas no 59860-99-0 ((11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione)

(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione is a synthetic corticosteroid derivative with a modified pregnane backbone, featuring a 9-fluoro substitution and a 16-methyl group. Its triene structure at positions 1,4,16 enhances binding affinity to glucocorticoid receptors, while the 11β,21-dihydroxy groups contribute to anti-inflammatory and immunosuppressive activity. The fluorination at C-9 improves metabolic stability and potency, and the 16-methyl group reduces mineralocorticoid effects. This compound is of interest in pharmaceutical research for its potential in treating inflammatory and autoimmune conditions with reduced side effects compared to classical corticosteroids. Its structural features make it a candidate for targeted therapeutic applications.
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione structure
59860-99-0 structure
Product name:(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
CAS No:59860-99-0
MF:C22H27FO4
MW:374.445790529251
CID:1617329

(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • (9xi,11beta)-9-fluoro-11,21-dihydroxy-16-methylpregna-1,4,16-triene-3,20-dione
    • (11β)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
    • (8S,9R,10S,11S,13S,14S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-3-one
    • (11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione

Computed Properties

  • Exact Mass: 374.18941

Experimental Properties

  • PSA: 74.6

(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
F591115-100mg
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
59860-99-0
100mg
$ 2268.00 2023-09-07
TRC
F591115-10mg
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
59860-99-0
10mg
$ 283.00 2023-09-07

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